Cas no 63262-06-6 (1,4-Dibromo-2,5-diiodobenzene)

• Product Name: 1,4-Dibromo-2,5-diiodobenzene
• CAS No: 63262-06-6
• MF: C₆H₂Br₂I₂
• MW: 487.697024822235
• MDL: MFCD00082898
• CID: 426898
• PubChem ID: 125307325
• Update Time: 2025-05-19

1,4-Dibromo-2,5-diiodobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibromo-2,5-diiodobenzene
• Benzene, 1,4-dibromo-2,5-diiodo-
• NULL
• 1,4-dibromo-2,5-diidobenzene
• 1,4-dibromo-2,5-diiodo-benzene
• 1,4-diiodo-2,5-dibromobenzene
• 2,5-dibromo-1,4-diiodobenzene
• Benzene,1,4-dibromo-2,5-diiodo
• IVKPEQAIHJWGGT-UHFFFAOYSA-N
• 1, 4-dibromo-2,5-diiodobenzene
• 1,4-di-bromo-2,5-diiodobenzene
• BCP19592
• AB03145
• AS05692
• OR59457
• FCH1328032
• CM12178
• 2,5-DIIODO-1,4-DIBROMO-BENZENE
• AX8054588
• D3904

• MDL： MFCD00082898
• Inchi： 1S/C6H2Br2I2/c7-3-1-5(9)4(8)2-6(3)10/h1-2H
• InChI Key： IVKPEQAIHJWGGT-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1Br)I)Br

Computed Properties

• Exact Mass: 485.66100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 2.938
• Melting Point: 165.0 to 169.0 deg-C
• Boiling Point: 377.174℃/760mmHg
• PSA: 0.00000
• LogP: 4.42080
• Sensitiveness: Light Sensitive

1,4-Dibromo-2,5-diiodobenzene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,4-Dibromo-2,5-diiodobenzene

1,4-Dibromo-2,5-diiodobenzene (CAS No 63262-06-6): A Comprehensive Overview

1,4-Dibromo-2,5-diiodobenzene, also known by its CAS registry number CAS No 63262-06-6, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique substitution pattern, featuring bromine atoms at the 1 and 4 positions and iodine atoms at the 2 and 5 positions on a benzene ring. This arrangement not only imparts distinctive electronic properties but also renders the compound highly versatile for various applications.

The synthesis of 1,4-dibromo-2,5-diiodobenzene typically involves multi-step processes that require precise control over reaction conditions to achieve the desired substitution pattern. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of transition metal catalysts to facilitate bromination and iodination reactions under mild conditions. These developments have significantly enhanced the scalability of producing this compound for industrial applications.

CAS No 63262-06-6 has found applications in diverse areas due to its unique chemical properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules with potential anti-cancer and anti-inflammatory properties. Recent studies have demonstrated its role in constructing complex heterocyclic frameworks that exhibit promising pharmacological activities. Additionally, in materials science, this compound is employed as a precursor for advanced organic semiconductors and optoelectronic materials.

The electronic properties of 1,4-dibromo-2,5-diiodobenzene make it an attractive candidate for use in organic electronics. Its high electron-withdrawing capacity due to the presence of bromine and iodine substituents enhances its ability to act as an acceptor material in organic field-effect transistors (OFETs). Recent research has highlighted its potential in developing high-performance organic photovoltaic devices (OPVs), where it contributes to improved charge transport properties.

In terms of environmental impact, the handling and disposal of CAS No 63262-06-6 require careful consideration due to its halogen content. Regulatory bodies have established guidelines to minimize its environmental footprint during industrial processes. Innovations in waste management techniques, such as catalytic dehalogenation, are being explored to ensure sustainable practices in its production and application.

The toxicological profile of 1,4-dibromo-2,5-diiodobenzene has been a subject of recent investigations. Studies indicate that while it exhibits moderate toxicity in acute exposure scenarios, chronic exposure risks remain under evaluation. Regulatory agencies are continuously updating safety protocols based on emerging research findings to safeguard workers involved in its manufacturing and handling.

In conclusion, CAS No 63262-06-6, or 1,4-dibromo-2,5-diiodobenzene, stands as a testament to the ingenuity of modern organic chemistry. Its versatility across multiple domains underscores its importance as a key intermediate and material in contemporary scientific research and industrial applications. As advancements continue to unfold, this compound is poised to play an even more pivotal role in shaping future technologies and therapeutic solutions.